Cas no 2227797-34-2 (rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid)
2227797-34-2 structure
Product Name:rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid
CAS No:2227797-34-2
MF:C11H14N2O2
MW:206.241062641144
CID:5786625
PubChem ID:165836178
Update Time:2023-12-26
rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2227797-34-2
- EN300-1750939
- rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid
-
- Inchi: 1S/C11H14N2O2/c1-6-7(4-12-5-13-6)8-9(10(14)15)11(8,2)3/h4-5,8-9H,1-3H3,(H,14,15)/t8-,9+/m1/s1
- InChI Key: DSEHWLJZOWGCAG-BDAKNGLRSA-N
- SMILES: OC([C@@H]1[C@@H](C2=CN=CN=C2C)C1(C)C)=O
Computed Properties
- Exact Mass: 206.105527694g/mol
- Monoisotopic Mass: 206.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 63.1Ų
rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1750939-0.05g |
rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2227797-34-2 | 0.05g |
$1272.0 | 2023-09-20 | ||
| Enamine | EN300-1750939-0.1g |
rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2227797-34-2 | 0.1g |
$1332.0 | 2023-09-20 | ||
| Enamine | EN300-1750939-0.25g |
rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2227797-34-2 | 0.25g |
$1393.0 | 2023-09-20 | ||
| Enamine | EN300-1750939-0.5g |
rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2227797-34-2 | 0.5g |
$1453.0 | 2023-09-20 | ||
| Enamine | EN300-1750939-1.0g |
rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2227797-34-2 | 1g |
$1515.0 | 2023-06-03 | ||
| Enamine | EN300-1750939-2.5g |
rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2227797-34-2 | 2.5g |
$2969.0 | 2023-09-20 | ||
| Enamine | EN300-1750939-5.0g |
rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2227797-34-2 | 5g |
$4391.0 | 2023-06-03 | ||
| Enamine | EN300-1750939-10.0g |
rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2227797-34-2 | 10g |
$6512.0 | 2023-06-03 | ||
| Enamine | EN300-1750939-1g |
rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2227797-34-2 | 1g |
$1515.0 | 2023-09-20 | ||
| Enamine | EN300-1750939-5g |
rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2227797-34-2 | 5g |
$4391.0 | 2023-09-20 |
rac-(1R,3R)-2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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